Cas no 1806079-70-8 (2-Bromo-3-cyano-5-hydroxy-6-(trifluoromethoxy)pyridine)

• Product Name: 2-Bromo-3-cyano-5-hydroxy-6-(trifluoromethoxy)pyridine
• CAS No: 1806079-70-8
• MF: C₇H₂BrF₃N₂O₂
• MW: 283.002191066742
• CID: 4910401
• Update Time: 2025-06-07

2-Bromo-3-cyano-5-hydroxy-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-cyano-5-hydroxy-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H2BrF3N2O2/c8-5-3(2-12)1-4(14)6(13-5)15-7(9,10)11/h1,14H
• InChI Key： SYDRWQLCHBMJFE-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=C(C(=N1)OC(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 277
• XLogP3: 2.8
• Topological Polar Surface Area: 66.1

Additional information on 2-Bromo-3-cyano-5-hydroxy-6-(trifluoromethoxy)pyridine

Comprehensive Analysis of 2-Bromo-3-cyano-5-hydroxy-6-(trifluoromethoxy)pyridine (CAS No. 1806079-70-8)

The compound 2-Bromo-3-cyano-5-hydroxy-6-(trifluoromethoxy)pyridine (CAS No. 1806079-70-8) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the bromo, cyano, hydroxy, and trifluoromethoxy functional groups, make it a versatile intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. The trifluoromethoxy group in this compound is a key contributor to these properties, making it a valuable building block for medicinal chemistry. Additionally, the presence of the cyano group offers opportunities for further functionalization, enabling the creation of diverse molecular architectures.

From an industrial perspective, 2-Bromo-3-cyano-5-hydroxy-6-(trifluoromethoxy)pyridine is synthesized through multi-step organic reactions, often involving halogenation and cyanation processes. Its CAS No. 1806079-70-8 serves as a critical identifier for regulatory and procurement purposes. The compound's purity and stability are paramount, as they directly impact its efficacy in downstream applications.

One of the most frequently asked questions in AI-driven chemical research is how this compound compares to other halogenated pyridines. Studies suggest that its electron-withdrawing groups enhance its reactivity, making it preferable for cross-coupling reactions. This aligns with the growing trend of using computational chemistry to predict reaction outcomes, reducing trial-and-error in lab settings.

Environmental and safety considerations are also critical when handling 2-Bromo-3-cyano-5-hydroxy-6-(trifluoromethoxy)pyridine. While it is not classified as hazardous under standard regulations, proper storage and handling protocols must be followed to ensure workplace safety. The compound's thermal stability and solubility profile are often discussed in material safety data sheets (MSDS).

Looking ahead, the compound's potential in green chemistry initiatives is being explored. Researchers are investigating solvent-free synthesis routes and catalytic methods to minimize waste. This aligns with global efforts to adopt sustainable chemical practices, a topic frequently searched in academic databases and industry forums.

In summary, 2-Bromo-3-cyano-5-hydroxy-6-(trifluoromethoxy)pyridine (CAS No. 1806079-70-8) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural attributes and reactivity profile make it a subject of ongoing research, particularly in the context of drug design and process optimization. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing chemical innovation.